Cas no 1805535-10-7 (2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1805535-10-7
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4887766
• Update Time: 2025-10-23

2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO2/c1-16-4-2-3(8(11,12)13)5(6(9)10)14-7(4)15/h2,6H,1H3,(H,14,15)
• InChI Key： MIWAIZCYUZQCAQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1C(F)F)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3

Additional information on 2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805535-10-7)

2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine, identified by its CAS number 1805535-10-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The presence of multiple fluorinated and hydroxymethyl substituents in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural features of 2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine include a pyridine core substituted with a difluoromethyl group at the 2-position, a hydroxy group at the 6-position, a methoxy group at the 5-position, and another trifluoromethyl group at the 3-position. These substituents not only contribute to the compound's complexity but also enhance its potential interactions with biological targets. The fluorine atoms, in particular, are known to increase metabolic stability and binding affinity, making this compound an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that fluorinated pyridines can exhibit enhanced bioavailability and improved pharmacokinetic profiles when incorporated into drug molecules. The difluoromethyl, hydroxy, and methoxy groups in 2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine may play crucial roles in its interaction with biological systems, potentially influencing its efficacy and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility in various disease models, including cancer, inflammation, and infectious diseases. The pyridine ring itself is a well-documented pharmacophore in many drugs on the market today, such as antiviral and anticancer agents. By modifying this core structure with fluorinated and hydroxymethyl groups, scientists aim to fine-tune the biological activity of the compound to achieve desired therapeutic effects.

Recent studies have highlighted the importance of fluorinated pyridines in drug design. For example, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that compounds containing difluoromethyl groups exhibit superior antitumor activity compared to their non-fluorinated counterparts. This finding aligns with the growing body of evidence suggesting that fluorine atoms can significantly enhance drug potency and selectivity. The presence of both difluoromethyl and trifluoromethyl groups in 2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine may contribute to its unique pharmacological properties.

The synthetic pathways for preparing this compound have also been optimized to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to introduce the various substituents onto the pyridine ring. These methods not only facilitate the production of large quantities of the compound but also allow for modifications to be made at different positions on the molecule, enabling researchers to explore a wide range of structural variations.

In addition to its potential therapeutic applications, 2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine may also serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows it to be incorporated into various scaffolds, making it a versatile building block for medicinal chemists. The ability to modify different functional groups on the pyridine ring provides chemists with ample opportunities to tailor the compound's properties for specific applications.

The safety profile of this compound is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have indicated that it exhibits low toxicity at tested doses, suggesting that it may be well-tolerated by patients if used therapeutically. However, further studies are needed to fully understand its safety profile and potential side effects before it can be considered for clinical use.

The future directions for research on 2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine are promising. Scientists are exploring various modifications to its structure to enhance its biological activity and reduce any potential toxicity. Additionally, computational modeling techniques are being used to predict how different substituents may affect its interaction with biological targets. These efforts aim to accelerate the discovery process and bring new therapeutic agents based on this compound into clinical development.

In conclusion,2-(Difluoromethyl)-6-hydroxy-5-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805535-10-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery, and recent studies have highlighted its promise in treating various diseases. As research continues to uncover new applications for this compound, it is likely that we will see further development efforts aimed at translating these findings into novel therapeutic agents that benefit patients worldwide.